Cas no 1705353-08-7 (2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705353-08-7
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 5366842
• PubChem ID: 90631094
• Update Time: 2025-07-09

2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1705353-08-7
• 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethanone
• F6481-2343
• AKOS025104561
• 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one
• 2-(benzo[d]isoxazol-3-yl)-1-(7-(o-tolyl)-1,4-thiazepan-4-yl)ethanone

• Inchi： 1S/C21H22N2O2S/c1-15-6-2-3-7-16(15)20-10-11-23(12-13-26-20)21(24)14-18-17-8-4-5-9-19(17)25-22-18/h2-9,20H,10-14H2,1H3
• InChI Key： LOCCKMXYHFQCAQ-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC2C3C=CC=CC=3ON=2)=O)CCC1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

Comprehensive Analysis of 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705353-08-7)

The compound 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS No. 1705353-08-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex architecture, featuring a benzoxazole core linked to a thiazepane ring via an ethanone bridge, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the prevalence of benzoxazole derivatives in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one has surged due to their versatility in medicinal chemistry. The benzoxazole moiety is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Meanwhile, the thiazepane ring contributes to the molecule's conformational flexibility, enhancing its binding affinity to target proteins. This dual functionality positions the compound as a valuable scaffold for developing new therapeutic agents.

The synthesis of CAS No. 1705353-08-7 involves multi-step organic reactions, often starting from readily available precursors such as 2-aminophenol and 2-methylphenyl derivatives. Optimizing the yield and purity of this compound remains a focus for synthetic chemists, as impurities can significantly impact its biological activity. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize the final product, ensuring compliance with industry standards.

One of the most searched questions regarding 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one is its potential role in treating neurodegenerative diseases. Preliminary studies suggest that the compound may interact with neurotransmitter receptors, though further in vivo validation is required. Another hot topic is its applicability in cancer research, where its ability to inhibit specific kinases is under investigation. These explorations align with the growing interest in personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 1705353-08-7 is also being evaluated for its stability under various environmental conditions. Understanding its degradation profile is crucial for formulating shelf-stable products. Additionally, computational modeling studies are being conducted to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which are critical for preclinical development.

In conclusion, 2-(1,2-benzoxazol-3-yl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one represents a fascinating area of research with broad implications for drug discovery and material science. Its unique structure and multifunctional attributes make it a compound worth watching in the coming years. As scientific inquiries continue to unravel its full potential, this molecule may soon find its place in the next generation of bioactive agents.